Cas no 895444-59-4 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 895444-59-4
• MF: C₁₆H₁₃ClN₂O₃S₃
• MW: 412.934018850327
• CID: 6020971
• PubChem ID: 7254209
• Update Time: 2025-05-21

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)sulfonylacetamide
• F2536-0052
• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-tosylacetamide
• AKOS002047298
• 895444-59-4
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(4-methylbenzenesulfonyl)acetamide

• Inchi： 1S/C16H13ClN2O3S3/c1-10-2-4-11(5-3-10)25(21,22)9-15(20)19-16-18-12(8-23-16)13-6-7-14(17)24-13/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key： BLOHFJUGSOXEDX-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Cl)=CC=2)=CS1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 411.9776835g/mol
• Monoisotopic Mass: 411.9776835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide: A Comprehensive Overview

The compound N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 895444-59-4) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique thiophene-thiazole core and sulfonylacetamide moiety, represents a promising scaffold for the development of novel bioactive agents. Its structural complexity and functional diversity make it a subject of intense study in medicinal chemistry circles.

From a molecular perspective, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide combines several pharmacophoric elements that are known to contribute to biological activity. The 5-chlorothiophene fragment provides electron-withdrawing characteristics, while the thiazole ring serves as a versatile heterocyclic platform. The p-toluenesulfonyl group attached to the acetamide functionality adds both steric bulk and potential for specific molecular interactions, making this compound particularly interesting for structure-activity relationship studies.

Recent trends in drug discovery have highlighted the importance of heterocyclic compounds like N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide. With the growing demand for targeted therapies and small molecule modulators, researchers are increasingly focusing on such structurally diverse molecules. The compound's molecular weight of 412.92 g/mol and lipophilicity parameters suggest good potential for membrane permeability, a crucial factor in drug development.

The synthesis of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide typically involves multi-step organic transformations. Key steps often include the formation of the thiazole-thiophene core followed by sulfonylation and acetylation reactions. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices. Analytical characterization typically employs HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural confirmation.

In terms of potential applications, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide has shown promise in preliminary biological screenings. While specific therapeutic indications remain under investigation, compounds with similar structural features have demonstrated activity against various enzyme targets and cellular pathways. The presence of both electron-rich and electron-deficient regions in the molecule allows for diverse binding interactions, making it a valuable scaffold for lead optimization programs.

The global market for specialty chemicals like N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide continues to expand, driven by increasing R&D investments in precision medicine and agrochemical innovation. Custom synthesis providers and contract research organizations are seeing growing demand for such complex intermediates. Proper handling requires standard laboratory precautions, with material safety data sheets providing detailed guidance on storage conditions and handling procedures.

From a regulatory perspective, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide falls under general chemical safety protocols. Researchers working with this compound should implement appropriate engineering controls and personal protective equipment. The compound's stability profile suggests compatibility with common laboratory solvents, though compatibility testing is recommended for specific applications.

Future research directions for N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide may explore its potential as a molecular probe or chemical biology tool. The compound's modular structure lends itself well to structure-activity relationship studies and fragment-based drug discovery approaches. As computational methods like molecular docking and AI-assisted drug design advance, such compounds become increasingly valuable for virtual screening campaigns.

Quality control for N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide typically involves rigorous analytical verification. Modern quality assurance protocols employ orthogonal techniques including chromatographic purity assessment and spectroscopic confirmation. Batch-to-batch consistency is crucial for research applications, particularly in high-throughput screening environments where compound integrity directly impacts experimental outcomes.

For researchers seeking N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide, several specialty chemical suppliers offer the compound in various quantities. Procurement considerations should include certificate of analysis availability, packaging options, and technical support services. The compound's shelf life and storage recommendations vary by supplier, with many recommending desiccated conditions at controlled temperatures to maintain stability.

In conclusion, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 895444-59-4) represents an important structural class in modern chemical research. Its combination of heterocyclic diversity and functional group complexity makes it a compelling subject for both academic investigation and industrial application. As chemical biology continues to evolve, such molecules will undoubtedly play a significant role in advancing our understanding of molecular recognition and biological modulation.